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6-Ienco 6-Ienco
Brand Name: Vulcanchem
CAS No.: 109628-17-3
VCID: VC20747847
InChI: InChI=1S/C28H47IO/c1-18(2)6-5-7-19(3)26-10-11-27-25-16-20(13-15-29)24-17-21(30)8-9-22(24)23(25)12-14-28(26,27)4/h18-21,23,25-27,30H,5-17H2,1-4H3/t19-,20-,21+,23-,25-,26-,27+,28-/m1/s1/i29+4
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C
Molecular Formula: C28H47IO
Molecular Weight: 530.6 g/mol

6-Ienco

CAS No.: 109628-17-3

Cat. No.: VC20747847

Molecular Formula: C28H47IO

Molecular Weight: 530.6 g/mol

* For research use only. Not for human or veterinary use.

6-Ienco - 109628-17-3

CAS No. 109628-17-3
Molecular Formula C28H47IO
Molecular Weight 530.6 g/mol
IUPAC Name (3S,6S,8S,9S,13R,14S,17R)-6-(2-(131I)iodanylethyl)-13-methyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C28H47IO/c1-18(2)6-5-7-19(3)26-10-11-27-25-16-20(13-15-29)24-17-21(30)8-9-22(24)23(25)12-14-28(26,27)4/h18-21,23,25-27,30H,5-17H2,1-4H3/t19-,20-,21+,23-,25-,26-,27+,28-/m1/s1/i29+4
Standard InChI Key MPBUQXGMQDVOIR-YSOOSTPMSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H](C4=C3CC[C@@H](C4)O)CC[131I])C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4=C3CCC(C4)O)CCI)C

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